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Compound of Interest

Compound Name: 2-Hydroxyprop-2-enal

Cat. No.: B15438648

Essential Safety and Handling Guide for 2-
Hydroxyprop-2-enal

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical plans for handling 2-
Hydroxyprop-2-enal (CAS No. 73623-80-0). Adherence to these procedures is critical for
ensuring laboratory safety and maintaining experimental integrity.

Chemical Identification and Properties

2-Hydroxyprop-2-enal, also known as enolaldehyde, is a reactive chemical requiring careful
handling.[1] Its key properties are summarized below.

Property Value

CAS Number 73623-80-0[1]

Molecular Formula CsH402[1]

Molecular Weight 72.06 g/mol [1]

Synonyms Enolaldehyde, Oxyacrolein
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Hazard Identification and Personal Protective
Equipment (PPE)

2-Hydroxyprop-2-enal is classified as a hazardous substance. The primary routes of exposure

are inhalation, skin contact, and eye contact.

GHS Hazard Classification:

Hazard Class Category
Skin Irritation Category 2
Serious Eye lIrritation Category 2A

Specific Target Organ Toxicity (Single
] Category 3
Exposure), Respiratory System

Mandatory Personal Protective Equipment (PPE):

A comprehensive PPE strategy is mandatory to minimize exposure risk. The following table
outlines the required PPE for handling 2-Hydroxyprop-2-enal.
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PPE Category

Specification

Rationale

Eye and Face Protection

Chemical safety goggles and a

face shield.

Protects against splashes and
vapors that can cause serious

eye irritation.

Skin Protection

Flame-retardant lab coat, full-
length pants, and closed-toe

shoes.

Prevents skin contact and
protects from potential

chemical splashes.

Hand Protection

Butyl rubber or nitrile gloves.
Double gloving is

recommended.

Provides a barrier against skin
irritation. Regularly inspect

gloves for signs of degradation
and replace them immediately

if compromised.[2]

Respiratory Protection

Air-purifying respirator with
organic vapor/aldehyde

cartridges.

Protects the respiratory system
from irritation due to vapor
inhalation. Ensure a proper fit
and replace cartridges
according to the
manufacturer's

recommendations.

Safe Handling and Storage Protocol

Due to its reactive and light-sensitive nature, strict protocols for handling and storage must be

followed.

Operational Plan:

o Work Area Preparation: All manipulations involving 2-Hydroxyprop-2-enal must be

conducted within a certified chemical fume hood to minimize inhalation exposure. The work

area should be free of ignition sources.

» Personal Protective Equipment: Don all required PPE before handling the chemical.

¢ Chemical Handling:

© 2025 BenchChem. All rights reserved. 3/8

Tech Support


https://safety.fsu.edu/safety_manual/OSHA%20Glove%20Selection%20Chart.pdf
https://www.benchchem.com/product/b15438648?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15438648?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

[e]

Use only the smallest necessary amount of the chemical.

o

Avoid direct contact with skin, eyes, and clothing.

[¢]

Ensure all containers are clearly labeled.

[¢]

Keep containers tightly closed when not in use to prevent the formation of peroxides.

o Emergency Preparedness: An eyewash station and safety shower must be readily
accessible. All personnel should be familiar with their location and operation.

Storage Plan:
» Containers: Store in a tightly sealed, opaque container to protect from light.

o Atmosphere: Store under an inert atmosphere (e.g., argon or nitrogen) to prevent oxidation
and peroxide formation.

o Temperature: Store in a cool, dry, well-ventilated area away from heat sources.

e Incompatible Materials: Segregate from bases, acid chlorides, acid anhydrides, and oxidizing
agents to prevent violent reactions.

Emergency and First Aid Procedures

Immediate and appropriate first aid is crucial in the event of exposure.
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Exposure Route First Aid Procedure

Move the individual to fresh air immediately. If
Inhalation breathing is difficult, administer oxygen. Seek

immediate medical attention.

Immediately flush the affected area with copious
] amounts of water for at least 15 minutes.
Skin Contact _ _ o
Remove contaminated clothing. If irritation

persists, seek medical attention.

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower
Eye Contact eyelids occasionally. Remove contact lenses if

present and easy to do. Seek immediate

medical attention.[3]

) Do NOT induce vomiting. Rinse mouth with
Ingestion ) i ) i
water. Seek immediate medical attention.

Spill and Disposal Plan

A clear and efficient plan for managing spills and disposing of waste is essential.

Spill Response:

Evacuate: Immediately evacuate all non-essential personnel from the spill area.
o Ventilate: Ensure the area is well-ventilated, preferably within a chemical fume hood.
» Contain: For small spills, absorb the chemical with an inert material (e.g., vermiculite, sand).

o Clean-up: Wearing appropriate PPE, carefully collect the absorbent material and place it in a
sealed, labeled container for hazardous waste disposal.

o Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water.

Disposal Plan:

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.wcu.edu/WebFiles/PDFs/SAFETYOFFICE-SOP-Template-Acetaldehyde.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15438648?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

» Waste Collection: All waste containing 2-Hydroxyprop-2-enal, including contaminated PPE
and spill cleanup materials, must be collected in a designated, labeled, and sealed
hazardous waste container.

o Neutralization (General Procedure for Aldehydes): In a fume hood, slowly add the aldehyde
waste to a solution of sodium bisulfite. The reaction may be exothermic, so cooling may be
necessary. Test the pH to ensure the reaction is complete.

e Final Disposal: Dispose of the neutralized waste and all other contaminated materials in
accordance with local, state, and federal regulations. Never dispose of 2-Hydroxyprop-2-
enal down the drain.

Safe Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of 2-Hydroxyprop-

2-enal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References
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Hydroxyprop-2-enal]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15438648#personal-protective-equipment-for-
handling-2-hydroxyprop-2-enal]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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